BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 4-
bromo-1H-pyrazole-5-carbaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-bromo-1H-pyrazole-5-
Compound Name:
carbaldehyde

cat. No.: B1273095

Essential Safety and Handling Guide for 4-bromo-
1H-pyrazole-5-carbaldehyde

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemical compounds is paramount. This guide provides essential, immediate
safety and logistical information for handling 4-bromo-1H-pyrazole-5-carbaldehyde, including
operational and disposal plans.

Chemical Profile:

Property Value

Chemical Name 4-bromo-1H-pyrazole-5-carbaldehyde

CAS Number 287917-97-9

Molecular Formula C4H3BrN20

Molecular Weight 174.99 g/mol

Appearance Solid (assumed based on similar compounds)

Skin irritant, eye irritant, may cause respiratory
Hazards N
irritation.[1]
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Personal Protective Equipment (PPE)

When handling 4-bromo-1H-pyrazole-5-carbaldehyde, a comprehensive PPE strategy is
crucial to minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE based on safety data sheets of similar compounds.

Body Part Personal Protective Equipment (PPE)

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH

Eyes/Face )
(US). A face shield may also be necessary for
splash protection.[2][3]
Wear protective gloves (inspected prior to use),
a lab coat, and consider fire/flame resistant and
Skin impervious clothing. The selected protective

gloves have to satisfy the specifications of EU
Directive 89/686/EEC and the standard EN 374
derived from it.[2][4][5]

Use in a well-ventilated area. If exposure limits
are exceeded or irritation is experienced, a full-
Respiratory face respirator with an appropriate cartridge
should be used.[2] For nuisance exposures, a
P95 (US) or P1 (EU EN 143) particle respirator

can be used.[3]

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the
compound and the safety of the laboratory environment.

Handling:
» Work in a well-ventilated area, preferably within a chemical fume hood.[2]
» Avoid contact with skin and eyes.[2][5]

» Avoid the formation of dust and aerosols.[2]
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e Wash hands thoroughly after handling.[5][6]

» Use non-sparking tools to prevent ignition.[2]

Storage:

o Store in a tightly closed container.[2][6]

o Keep in a dry, cool, and well-ventilated place.[2][5]

» Store away from incompatible materials such as strong oxidizing agents.[6][7]

First-Aid Measures

In the event of accidental exposure, immediate and appropriate first-aid is critical.

Exposure Route

First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[2]

Skin Contact

Immediately take off contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[2][6]

Eye Contact

Rinse cautiously with water for at least 15
minutes, removing contact lenses if present and
easy to do. Continue rinsing and seek medical
attention.[2][6]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person and seek immediate

medical attention.[2]

Spill and Disposal Plan
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A clear plan for managing spills and disposing of waste is necessary to mitigate environmental
contamination and laboratory hazards.

Spill Containment:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Remove all sources of ignition.[2]

Wear appropriate PPE as outlined above.

For solid spills, sweep up the material and place it into a suitable, closed container for
disposal. Avoid creating dust.[6][7]

Waste Disposal:

» Dispose of the chemical and its container in accordance with local, regional, and national
hazardous waste regulations.[5][6]

e Do not let the product enter drains or waterways.[5]

o Chemical waste generators must ensure complete and accurate classification of the waste.

[6]18]

Experimental Workflow Visualization

To ensure procedural clarity and safety, the following diagrams illustrate the key workflows for
handling and disposing of 4-bromo-1H-pyrazole-5-carbaldehyde.
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Caption: Standard laboratory workflow for handling 4-bromo-1H-pyrazole-5-carbaldehyde.
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Spill Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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